Cas no 384365-25-7 (Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate)
384365-25-7 structure
Product Name:Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate
CAS No:384365-25-7
MF:C12H12O4
MW:220.221283912659
CID:3089931
PubChem ID:800795
Update Time:2025-04-21
Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate
- AKOS002163622
- STK888106
- SR-01000246763-1
- Z87002027
- methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate
- methyl 5-methoxy-2-methyl-3-benzofurancarboxylate
- F1190-0064
- 384365-25-7
- SR-01000246763
- HMS1652P19
-
- Inchi： 1S/C12H12O4/c1-7-11(12(13)15-3)9-6-8(14-2)4-5-10(9)16-7/h4-6H,1-3H3
- InChI Key： HWAOZFBQSIAOBF-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(=O)OC)C2C=C(C=CC1=2)OC
Computed Properties
- Exact Mass: 220.07355886g/mol
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 48.7Ų
Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
384365-25-7 (Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate) Related Products
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